Cas no 2251715-16-7 (Methyl 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate)

• Product Name: Methyl 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate
• CAS No: 2251715-16-7
• MF: C₁₄H₂₂BNO₄
• MW: 279.13978433609
• CID: 5704139
• PubChem ID: 122198330
• Update Time: 2023-10-15

Methyl 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate
• Methyl1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carboxylate
• 2251715-16-7
• 1H-Pyrrole-2-carboxylic acid, 1-ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester

• Inchi： 1S/C14H22BNO4/c1-7-16-9-10(8-11(16)12(17)18-6)15-19-13(2,3)14(4,5)20-15/h8-9H,7H2,1-6H3
• InChI Key： FVAGTCLIFDEEBE-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C(=O)OC)N(CC)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 279.1641883g/mol
• Monoisotopic Mass: 279.1641883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 390.4±27.0 °C(Predicted)
• pka: -7.02±0.70(Predicted)